Cas no 2902-96-7 (2-Nitropropan-1-ol)

2-Nitropropan-1-ol Properties

Names and Identifiers

• 2-nitro-1-propanol
• 2-nitropropan-1-ol
• 1-Propanol,2-nitro
• 2-methyl-2-nitro-1-propanol
• 2-nitro-propan-1-ol
• 2-Nitropropanol
• 2-Nitropropanol-1
• 2-nitro-propyl alcohol
• EINECS 220-797-0
• Ba 51-084789
• FT-0634544
• 1-Propanol, 2-nitro-
• AT35066
• AKOS015912903
• DTXSID60863052
• CCRIS 5045
• 2-Nitro-1-propanol, purum, >=97.0% (GC)
• CS-0204482
• J-017359
• NS00048207
• CHEBI:139383
• SB84187
• EN300-201674
• SCHEMBL524448
• SCHEMBL17066395
• NSC 16159
• AS-10655
• 2902-96-7
• NSC-16159
• MFCD00007398
• 2-Nitro-1-propanol, >=95%
• AKOS006222515
• NSC16159
• 1-Propanol, 2-nitro-(8CI)(9CI)
• 1-Propanol, 2-nitro-(8CI)
• 1Propanol, 2nitro (8CI)
• 2NPOH cpd
• 1Propanol, 2nitro (8CI)(9CI)
• DTXCID20811731
• 2Nitropropanol
• Ba 51084789
• DB-047505
• ALBB-017751
• 2Nitropropan1ol
• +Expand

• MDL： MFCD00007398
• InChIKey： PCNWBUOSTLGPMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H7NO3/c1-3(2-5)4(6)7/h3,5H,2H2,1H3
• SMILES： CC(CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 105.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 105.042593
• Heavy Atom Count: 7
• Complexity: 67.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 0.16710
• PSA: 66.05000
• Refractive Index: n20/D 1.439(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 72-74 °C/1 mmHg(lit.)
• Melting Point: -20°C (estimate)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.185 g/mL at 25 °C(lit.)

2-Nitropropan-1-ol Security Information

• WGK Germany：3
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD77607)
• Signal Word：Warning

2-Nitropropan-1-ol Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%